Cas no 2089911-88-4 (tert-butyl N-cis-2-methyl-3-piperidyl carbamate)
tert-butyl N-cis-2-methyl-3-piperidyl carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[(2R,3R)-2-methylpiperidin-3-yl]carbamate
- tert-Butyl ((2R,3R)-2-methylpiperidin-3-yl)carbamate
- Rel-tert-butyl ((2R,3R)-2-methylpiperidin-3-yl)carbamate
- AMY35582
- (2R,3R)-3-(Boc-amino)-2-methylpiperidine
- P15587
- A900242
- tert-butyl (2R,3R)-2-methylpiperidin-3-ylcarbamate
- Carbamic acid, N-[(2R,3R)-2-methyl-3-piperidinyl]-, 1,1-dimethylethyl ester
- Carbamic acid, N-[(2R,3R)-2-methyl-3-piperidinyl]-, 1,1-dimethylethyl ester, rel-
- tert-butyl N-cis-2-methyl-3-piperidyl carbamate
-
- Inchi: 1S/C11H22N2O2/c1-8-9(6-5-7-12-8)13-10(14)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)/t8-,9-/m1/s1
- InChI Key: FBYZKXFNBXLZDN-RKDXNWHRSA-N
- SMILES: O(C(C)(C)C)C(N[C@@H]1CCCN[C@@H]1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 223
- XLogP3: 1.5
- Topological Polar Surface Area: 50.4
tert-butyl N-cis-2-methyl-3-piperidyl carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6629-100MG |
tert-butyl N-cis-2-methyl-3-piperidyl carbamate |
2089911-88-4 | 95% | 100MG |
¥ 2,244.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6629-250MG |
tert-butyl N-cis-2-methyl-3-piperidyl carbamate |
2089911-88-4 | 95% | 250MG |
¥ 3,590.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6629-500MG |
tert-butyl N-cis-2-methyl-3-piperidyl carbamate |
2089911-88-4 | 95% | 500MG |
¥ 5,979.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6629-1G |
tert-butyl N-cis-2-methyl-3-piperidyl carbamate |
2089911-88-4 | 95% | 1g |
¥ 8,962.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6629-5G |
tert-butyl N-cis-2-methyl-3-piperidyl carbamate |
2089911-88-4 | 95% | 5g |
¥ 26,888.00 | 2023-04-03 |
tert-butyl N-cis-2-methyl-3-piperidyl carbamate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on tert-butyl N-cis-2-methyl-3-piperidyl carbamate
Professional Introduction to Compound with CAS No. 2089911-88-4 and Product Name: Tert-butyl N-cis-2-methyl-3-piperidyl carbamate
The compound with the CAS number 2089911-88-4 and the product name Tert-butyl N-cis-2-methyl-3-piperidyl carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of Tert-butyl N-cis-2-methyl-3-piperidyl carbamate incorporates a carbamate functional group, which is well-known for its versatility in biological interactions. This feature makes it a valuable candidate for further exploration in the synthesis of novel therapeutic agents.
In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific biological pathways. The Tert-butyl N-cis-2-methyl-3-piperidyl carbamate molecule, with its distinct structural motif, has shown promise in preliminary studies as a modulator of various enzymatic activities. Specifically, its ability to interact with proteins involved in metabolic pathways has been highlighted in several research publications. These interactions are critical for understanding how the compound might influence cellular processes, potentially leading to new treatments for metabolic disorders.
One of the most compelling aspects of Tert-butyl N-cis-2-methyl-3-piperidyl carbamate is its potential role in the development of drugs targeting neurological disorders. The piperidine ring present in its structure is a common pharmacophore in neuroactive compounds. Studies have indicated that this moiety can enhance binding affinity to certain neurotransmitter receptors, which could be leveraged to develop novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. The carbamate group further contributes to the compound's pharmacological profile by enabling hydrogen bonding interactions, which are crucial for effective receptor binding.
The synthesis of Tert-butyl N-cis-2-methyl-3-piperidyl carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal catalysis and asymmetric synthesis, have been employed to achieve the desired stereochemical configuration. These techniques not only enhance the efficiency of the synthesis but also improve the overall quality of the final product. The robustness of these synthetic routes ensures that researchers can reliably produce sufficient quantities of the compound for both preclinical and clinical studies.
Preclinical studies have begun to uncover the pharmacokinetic properties of Tert-butyl N-cis-2-methyl-3-piperidyl carbamate, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that the compound exhibits favorable solubility and stability under physiological conditions, making it a promising candidate for oral administration. Additionally, preliminary toxicology assessments have shown that the compound is well-tolerated at therapeutic doses, further supporting its potential as a lead compound for drug development.
The integration of computational chemistry and molecular modeling has played a pivotal role in understanding the interactions between Tert-butyl N-cis-2-methyl-3-piperidyl carbamate and biological targets. These computational approaches have allowed researchers to predict binding affinities and identify key interaction sites on target proteins. By leveraging these insights, scientists can optimize the compound's structure to enhance its potency and selectivity. This interdisciplinary approach underscores the importance of combining experimental data with computational tools to accelerate drug discovery efforts.
Future research directions for Tert-butyl N-cis-2-methyl-3-piperidyl carbamate include exploring its efficacy in animal models of human diseases. Such studies will provide critical evidence regarding its therapeutic potential and help determine optimal dosing regimens. Furthermore, investigating combination therapies involving Tert-butyl N-cis-2-methyl-3-piperidyl carbamate with other compounds could uncover synergistic effects that might enhance treatment outcomes. These explorations are expected to contribute significantly to our understanding of how this novel compound can be translated into clinical applications.
The impact of Tert-butyl N-cis-2-methyl-3-piperidyl carbamate extends beyond academic research; it holds promise for addressing unmet medical needs in various therapeutic areas. By targeting key biological pathways and demonstrating favorable pharmacokinetic properties, this compound represents a significant step forward in drug discovery. As research continues to evolve, it is anticipated that Tert-butyl N-cis-2-methyl-3-piperidyl carbamate will play an increasingly important role in developing next-generation therapeutics that improve patient outcomes.
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